3-(4-Tert-butylcyclohexyl)propanal

Specification

• CAS No.: 88166-22-7
• Molecular Formula: C13H24O
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 3-(4-tert-butylcyclohexyl)propanal
• Standard InChI: InChI=1S/C13H24O/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h10-12H,4-9H2,1-3H3
• Standard InChI Key: PTMDNZHOOMOTRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)CCC=O

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

3-(4-Tert-butylcyclohexyl)propanal features a cyclohexane ring substituted with a tert-butyl group at the para position and a propanal moiety ($\text{-CH}_2\text{-CH}_2\text{-CHO}$) attached to the cyclohexyl carbon. The tert-butyl group ($\text{-C}(\text{CH}_3)_3$) introduces steric hindrance, influencing the compound’s reactivity and conformational stability.

Table 1: Molecular Properties of 3-(4-Tert-butylcyclohexyl)propanal

Property	Value
CAS Number	88166-22-7
Molecular Formula	$\text{C}_{13}\text{H}_{24}\text{O}$
Molecular Weight	196.33 g/mol
Exact Mass	196.183 Da
LogP	3.818
Polar Surface Area	17.07 Ų

The compound’s IUPAC name, 3-(4-tert-butylcyclohexyl)propanal, reflects its substitution pattern, while its SMILES notation ($\text{CC(C)(C)C1CCC(CC1)CCC=O}$) provides a linear representation of its structure.

Spectroscopic Identification

Nuclear Magnetic Resonance (NMR) data for 3-(4-tert-butylcyclohexyl)propanal reveals distinct signals for the aldehyde proton ($\delta 9.7–9.8$ ppm), cyclohexyl methylenes ($\delta 1.2–1.8$ ppm), and tert-butyl methyl groups ($\delta 1.0–1.1$ ppm). Mass spectrometry (MS) exhibits a molecular ion peak at m/z 196, consistent with its molecular weight.

Synthesis and Manufacturing

Historical Synthesis Routes

The seminal synthesis by Ohloff et al. (1983) involves a multi-step process:

• Friedel-Crafts Alkylation: Cyclohexane reacts with tert-butyl chloride in the presence of $\text{AlCl}_3$ to form 4-tert-butylcyclohexane.

• Side-Chain Elongation: The cyclohexane derivative undergoes hydroformylation using syngas ($\text{CO/H}_2$) and a rhodium catalyst to introduce the propanal group.

• Purification: Distillation under reduced pressure yields the final product with >90% purity.

This method, while effective, faces challenges in regioselectivity due to competing ortho/meta alkylation during the Friedel-Crafts step.

Modern Catalytic Approaches

Recent patents describe titanium-based catalysts (e.g., $\text{TiCl}_4$) for enhancing the selectivity of the alkylation step, achieving 85–90% para-substitution. Additionally, enzymatic oxidation of 3-(4-tert-butylcyclohexyl)propanol using alcohol dehydrogenases offers a greener alternative, though industrial scalability remains under investigation.

Physicochemical Properties

Solubility and Partitioning

The compound’s logP of 3.818 suggests high lipid solubility, making it suitable for hydrophobic applications such as fragrance fixatives. It is sparingly soluble in water (<0.1 g/L) but miscible with ethanol, diethyl ether, and chloroform.

Applications in Industry

Perfumery and Fragrance

3-(4-Tert-butylcyclohexyl)propanal serves as a precursor to Bourgeonal (3-(4-tert-butylphenyl)propanal), a lily-of-the-valley odorant used in cosmetics and detergents. Its stability under acidic conditions and slow evaporation rate enhance perfume longevity.

Pharmaceutical Intermediates

Although direct therapeutic applications are undocumented, structural analogs like 3-[(4-tert-butylcyclohexyl)amino]propan-1-ol (CAS VC17779889) exhibit bioactivity in neurotransmitter modulation, suggesting potential derivatization pathways for drug discovery.

Research Frontiers and Challenges

Catalytic Asymmetric Synthesis

Current efforts focus on developing chiral catalysts for enantioselective hydroformylation, aiming to produce optically pure variants for high-end fragrances. Rhodium-BINAP complexes have shown 70–75% enantiomeric excess in preliminary trials.

Structure-Activity Relationships (SAR)

Quantum mechanical calculations (DFT) correlate the tert-butyl group’s steric bulk with reduced metabolic clearance in hepatic microsomes, guiding the design of derivatives with improved pharmacokinetics.